Cas no 87999-87-9 (2-Pyridinecarboxylicacid, 4-propyl-)

• Product Name: 2-Pyridinecarboxylicacid, 4-propyl-
• CAS No: 87999-87-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 709128
• PubChem ID: 21413283
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 4-propyl-
• 4-N-PROPYLPYRIDINE-2-CARBOXYLIC ACID
• 4-propylpyridine-2-carboxylic acid
• 2-Pyridinecarboxylicacid,4-propyl
• 4-N-PROPYLPYRIDINEPICOLINIC ACID
• 4-propyl-2-carboxylic acid pyridine
• 4-Propyl-pyridin-2-carbonsaeure
• 4-propyl-pyridine-2-carboxylic acid
• FT-0715422
• MKYMNDRGKIIVIE-UHFFFAOYSA-N
• SCHEMBL4863083
• 4-propylpyridinecarboxylic acid
• AKOS006285864
• 87999-87-9
• DTXSID50613386

• Inchi： 1S/C9H11NO2/c1-2-3-7-4-5-10-8(6-7)9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： MKYMNDRGKIIVIE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)CCC)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.143
• Boiling Point: 327.5°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.541
• PSA: 50.19000
• LogP: 1.73230